5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione
Overview
Description
“5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione” is a chemical compound that has been synthesized and evaluated for M1, M2, and M3 muscarinic receptor binding affinities . It is used in the synthesis of fluorescent pirenzepine derivatives, which are potential bitopic ligands of the Human M1 Muscarinic receptor .
Synthesis Analysis
A series of derivatives containing the “5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione” skeleton has been synthesized . The synthesis process involves the use of succinamide . The synthesized compounds were evaluated for their binding affinities to muscarinic receptors in vitro .Molecular Structure Analysis
The molecular structure of “5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione” is complex, with a benzodiazepine ring structure. This structure is important for its binding affinity to muscarinic receptors .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione” derivatives are complex and involve multiple steps . The synthesized compounds were evaluated for their antagonism of bradycardia and salivation in vivo .Physical And Chemical Properties Analysis
The physical and chemical properties of “5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione” include a melting point of 292-293℃ and a boiling point of 336℃ .Scientific Research Applications
Novel Synthesis and Biological Activities
5,11-Dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione and its derivatives have been explored for their diverse biological activities and synthesis methods. A notable study described a novel synthesis pathway for this compound, highlighting its role as an intermediate in the preparation of derivatives with significant biological activities (Oklobdžija et al., 1983). This synthesis process is crucial for the development of compounds with potential therapeutic applications.
HIV-1 Inhibition
Research has identified derivatives of 5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione as potent inhibitors of the HIV-1 virus. Specifically, certain arylpyrido-diazepine and -thiodiazepine derivatives showed strong activity against various HIV-1 strains, including those resistant to common treatments, highlighting their potential as novel anti-HIV drugs (Bellarosa et al., 1996).
Muscarinic Receptor Antagonism
Compounds with the 5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one skeleton have been synthesized and evaluated for their selectivity and potency as M2 muscarinic receptor antagonists. This research is significant for the development of treatments targeting specific muscarinic receptors, with potential applications in diseases influenced by cholinergic systems (Watanabe et al., 1997).
Chemical Transformations and Novel Compounds
Unexpected chemical transformations of 5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one have been reported, leading to the discovery of new compounds. For instance, the formation of an 11H-pyrido[2,1-b]quinazolin-11-one derivative from this compound has been observed, providing insights into possible new synthetic pathways and the structural diversity of benzodiazepines (Buděšínský et al., 1989).
Synthesis of Hybrid Compounds
The development of optically active hybrid compounds incorporating the 5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine structure has been achieved. These compounds, which merge benzodiazepine and dihydropyridine units, offer promising prospects for medicinal chemistry, showcasing the versatility of the 5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine framework in the creation of novel therapeutic agents (Torres & Rebolledo, 2016).
properties
IUPAC Name |
5,11-dihydropyrido[2,3-b][1,4]benzodiazepine-6-thione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3S/c16-12-8-4-1-2-5-9(8)14-11-10(15-12)6-3-7-13-11/h1-7H,(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAMKLONWIZWQBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=S)NC3=C(N2)N=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001195024 | |
Record name | 5,11-Dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001195024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,11-dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione | |
CAS RN |
1204296-84-3 | |
Record name | 5,11-Dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1204296-84-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,11-Dihydro-6H-pyrido[2,3-b][1,4]benzodiazepine-6-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001195024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.